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Experimental Protocol for Cross-Validation

The cross-validation study was designed to ensure that lenvatinib concentration data from different

laboratories and clinical trials could be reliably compared. The core methodology is summarized below [1].

Summary of Bioanalytical Methods Used in Cross-Validation [1]

Laboratory
Assay Range
(ng/mL)

Internal
Standard (IS)

Sample Extraction Method
Sample Volume
(mL)

A (Asia) 0.1–500 ER-227326 Liquid-Liquid Extraction

(Diethyl ether)

0.2

B (US) 0.25–250 13C6 lenvatinib Protein Precipitation 0.05

C (US) 0.25–250 13C6 lenvatinib Liquid-Liquid Extraction
(MTBE-IPA)

0.1

D (EU) 0.1–100 ER-227326 Liquid-Liquid Extraction
(Diethyl ether)

0.2

E (Asia) 0.25–500 ER-227326 Solid Phase Extraction 0.1
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The general workflow for method development and validation involved several key stages, which are

visualized in the following diagram:
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Key Cross-Validation Results and Performance Data

The cross-validation study demonstrated that the different methods produced comparable results, which is

crucial for combining data from global clinical trials.

Quantitative Cross-Validation Results [1]
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Performance Metric Result Acceptance Criteria

Accuracy of QC Samples Within ±15.3% Typically within ±15% (±20% at LLOQ)

Percentage Bias for Clinical Samples Within ±11.6% Not specified in source, lower is better

Conclusion for Researchers

This cross-validation study successfully demonstrated that despite differences in specific methodologies

across the five laboratories, all seven bioanalytical methods for lenvatinib produced comparable results for

both QC and clinical samples [1]. This provides a high level of confidence for researchers and regulators that

pharmacokinetic data for lenvatinib can be reliably compared across different global study sites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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